4-Isopropylpiperazine-1-carbonyl Chloride
Overview
Description
4-Isopropylpiperazine-1-carbonyl Chloride (CAS# 745731-27-5) is a useful research chemical . It belongs to the class of piperazine derivatives and is commonly used in medical, environmental, and industrial research due to its unique chemical properties.
Molecular Structure Analysis
The molecular weight of 4-Isopropylpiperazine-1-carbonyl Chloride is 190.67 and its molecular formula is C8H15ClN2O . The compound’s IUPAC name is 4-propan-2-ylpiperazine-1-carbonyl chloride .Scientific Research Applications
Pharmaceutical Development
4-Isopropylpiperazine-1-carbonyl Chloride is used in the synthesis of compounds with potential therapeutic effects. For instance, it's involved in creating selective inhibitors for carbonic anhydrase isoforms, which are significant for developing drugs with fewer side effects and targeted action (Mancuso et al., 2020). Moreover, its derivatives have been explored for nootropic activity, suggesting its role in cognitive enhancement and potentially treating neurological disorders (Valenta et al., 1994).
Agricultural Chemicals
In agricultural science, the compound's derivatives are studied for their behavior in the environment, especially concerning pesticide sorption in soils. This research helps understand how pesticide residues persist or degrade in various soil types, aiding in developing more sustainable agricultural practices (Spark & Swift, 2002).
Synthetic Chemistry
4-Isopropylpiperazine-1-carbonyl Chloride plays a crucial role in synthetic chemistry, especially in creating complex molecular structures. For example, it's used in the one-pot synthesis of aza-diketopiperazines, showcasing its utility in generating biologically relevant molecules efficiently (Ivanovich et al., 2015). This demonstrates the compound's versatility in facilitating novel synthetic pathways.
properties
IUPAC Name |
4-propan-2-ylpiperazine-1-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15ClN2O/c1-7(2)10-3-5-11(6-4-10)8(9)12/h7H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSGJWHOQHCMPMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20628205 |
Source
|
| Record name | 4-(Propan-2-yl)piperazine-1-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20628205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Isopropylpiperazine-1-carbonyl Chloride | |
CAS RN |
745731-27-5 |
Source
|
| Record name | 4-(Propan-2-yl)piperazine-1-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20628205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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